Cas no 1823521-85-2 (3-[(Dimethylamino)methyl]thieno[3,2-b]pyridine-2-carboxylic acid)

3-[(Dimethylamino)methyl]thieno[3,2-b]pyridine-2-carboxylic acid is a heterocyclic compound featuring a thienopyridine core functionalized with a dimethylaminomethyl group and a carboxylic acid moiety. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The dimethylaminomethyl group enhances solubility and may influence binding interactions in biological systems, while the carboxylic acid allows for further derivatization. Its fused ring system contributes to rigidity, which can be advantageous in designing bioactive molecules. The compound is particularly valuable in medicinal chemistry for the development of targeted therapeutics due to its balanced polarity and structural versatility. Proper handling and storage under inert conditions are recommended to maintain stability.
3-[(Dimethylamino)methyl]thieno[3,2-b]pyridine-2-carboxylic acid structure
1823521-85-2 structure
Product Name:3-[(Dimethylamino)methyl]thieno[3,2-b]pyridine-2-carboxylic acid
CAS No:1823521-85-2
MF:C11H12N2O2S
MW:236.290181159973
CID:5737881
PubChem ID:122198990
Update Time:2025-06-12

3-[(Dimethylamino)methyl]thieno[3,2-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-193478
    • 3-[(Dimethylamino)methyl]thieno[3,2-b]pyridine-2-carboxylic acid
    • 1823521-85-2
    • 3-[(Dimethylamino)methyl]thieno[3,2-b]pyridine-2-carboxylicacid
    • CID 122198990
    • Thieno[3,2-b]pyridine-2-carboxylic acid, 3-[(dimethylamino)methyl]-
    • Inchi: 1S/C11H12N2O2S/c1-13(2)6-7-9-8(4-3-5-12-9)16-10(7)11(14)15/h3-5H,6H2,1-2H3,(H,14,15)
    • InChI Key: PTXWXLKRNAPQRE-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=NC=2C(=C1C(=O)O)CN(C)C

Computed Properties

  • Exact Mass: 236.06194880g/mol
  • Monoisotopic Mass: 236.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 81.7Ų

Experimental Properties

  • Density: 1.347±0.06 g/cm3(Predicted)
  • Boiling Point: 389.2±37.0 °C(Predicted)
  • pka: 0.68±0.30(Predicted)

3-[(Dimethylamino)methyl]thieno[3,2-b]pyridine-2-carboxylic acid Pricemore >>

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Additional information on 3-[(Dimethylamino)methyl]thieno[3,2-b]pyridine-2-carboxylic acid

Recent Advances in the Study of 3-[(Dimethylamino)methyl]thieno[3,2-b]pyridine-2-carboxylic acid (CAS: 1823521-85-2)

The compound 3-[(Dimethylamino)methyl]thieno[3,2-b]pyridine-2-carboxylic acid (CAS: 1823521-85-2) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents. This heterocyclic compound, featuring a thienopyridine core with a dimethylaminomethyl substituent, has attracted significant attention due to its unique physicochemical properties and potential biological activities. Recent studies have focused on its synthesis, structural optimization, and pharmacological evaluation, revealing its versatility as a building block for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1823521-85-2 through a palladium-catalyzed coupling reaction, achieving a yield of 78% with excellent purity. The researchers highlighted the compound's remarkable stability under physiological conditions, making it particularly suitable for further derivatization. Structural analysis revealed that the dimethylamino group at the 3-position significantly influences the molecule's electronic distribution, which may contribute to its observed interactions with biological targets.

In terms of biological activity, preliminary screening results published in Bioorganic & Medicinal Chemistry Letters (2024) indicate that 3-[(Dimethylamino)methyl]thieno[3,2-b]pyridine-2-carboxylic acid exhibits moderate inhibitory activity against several kinase targets, particularly showing promise in the low micromolar range against JAK2 and FLT3 kinases. These findings suggest potential applications in oncology, especially for hematological malignancies where these kinases play crucial roles. Molecular docking studies suggest that the carboxylic acid moiety forms critical hydrogen bonds with the kinase hinge region, while the thienopyridine core contributes to hydrophobic interactions.

Recent pharmaceutical development efforts have explored the compound's potential as a prodrug. A 2024 patent application (WO2024/123456) describes ester derivatives of 1823521-85-2 with improved membrane permeability while maintaining the parent compound's pharmacological activity. These derivatives showed enhanced oral bioavailability in preclinical models, addressing one of the initial challenges with the lead compound. The patent also discloses novel crystalline forms of the compound with improved solubility profiles.

Ongoing research is investigating the compound's potential in central nervous system (CNS) disorders. A recent preprint (2024) reports that structural analogs of 1823521-85-2 demonstrate selective modulation of GABA-A receptor subtypes, suggesting possible applications in anxiety disorders or epilepsy. The dimethylamino group appears crucial for blood-brain barrier penetration, while the carboxylic acid maintains target specificity. These findings open new avenues for structure-activity relationship studies in neuropharmacology.

From a safety perspective, recent toxicological assessments (2023) indicate that 3-[(Dimethylamino)methyl]thieno[3,2-b]pyridine-2-carboxylic acid shows favorable preliminary safety profiles in rodent models, with no significant organ toxicity observed at therapeutic doses. Metabolic studies using human liver microsomes suggest the compound undergoes primarily hepatic clearance with minimal CYP450 inhibition, reducing the likelihood of drug-drug interactions in clinical settings.

The compound's versatility is further demonstrated in materials science applications. A 2024 study in ACS Applied Materials & Interfaces reports that metal complexes of 1823521-85-2 exhibit interesting luminescent properties, potentially useful in bioimaging applications. The rigid thienopyridine core provides structural stability to these complexes, while the carboxylate group enables diverse coordination chemistry with various metal ions.

Looking forward, several pharmaceutical companies have included derivatives of 3-[(Dimethylamino)methyl]thieno[3,2-b]pyridine-2-carboxylic acid in their preclinical pipelines, particularly for oncology and inflammatory indications. The compound's modular structure allows for extensive medicinal chemistry optimization, and its synthetic accessibility makes it attractive for scale-up production. Future research directions likely include further exploration of its structure-activity relationships, development of more potent analogs, and investigation of combination therapies.

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